Precision Synthesis of 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid
Precision Synthesis of 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid
Methodology: Regioselective [3+2] Dipolar Cycloaddition
Executive Summary & Strategic Rationale
This technical guide details the synthesis of 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid (CAS: 1375064-52-0), a critical intermediate in the development of transthyretin (TTR) stabilizers and anti-inflammatory pharmacophores.
The Structural Challenge: The target molecule features a 3,5-disubstituted isoxazole ring with distinct functionalities on either side: a labile methyl ester at position 3 and a robust benzoic acid moiety at position 5.
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Conventional Methods: Condensation of 1,3-dicarbonyls with hydroxylamine often yields inseparable mixtures of 3,5- and 5,3-regioisomers.
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Selected Pathway: The Huisgen [3+2] 1,3-Dipolar Cycloaddition is selected as the "Gold Standard" protocol. By reacting a specific nitrile oxide with a terminal alkyne, we enforce a steric and electronic bias that guarantees >95% regioselectivity for the desired 3,5-isomer.
Retrosynthetic Analysis
To construct the isoxazole core with precise regiocontrol, we disconnect the ring into two key precursors:
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The Dipole (3-Carbon Source): Methyl 2-chloro-2-(hydroxyimino)acetate. In the presence of a base, this generates the reactive Methoxycarbonyl Nitrile Oxide in situ.
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The Dipolarophile (5-Carbon Source): 4-Ethynylbenzoic Acid. The terminal alkyne directs the incoming nitrile oxide to the 5-position due to steric hindrance at the internal carbon.
Pathway Visualization
Figure 1: Retrosynthetic disconnection showing the convergence of the nitrile oxide and alkyne fragments.[1]
Detailed Experimental Protocol
Phase 1: Preparation of the Nitrile Oxide Precursor
Compound: Methyl 2-chloro-2-(hydroxyimino)acetate (CAS: 170924-69-3) Note: While commercially available, in-house synthesis ensures freshness, which is critical for yield.
Reagents:
| Reagent | Equiv. | Role |
|---|---|---|
| Methyl glyoxylate | 1.0 | Starting Material |
| Hydroxylamine HCl | 1.1 | Oxime formation |
| N-Chlorosuccinimide (NCS) | 1.1 | Chlorinating agent |
| DMF | Solvent | Reaction Medium |
Procedure:
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Oximation: Dissolve methyl glyoxylate in methanol/water (1:1). Add Hydroxylamine HCl and Sodium Acetate (1.1 equiv).[2] Stir at RT for 4 hours. Extract with EtOAc, dry, and concentrate to yield Methyl 2-(hydroxyimino)acetate.
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Chlorination: Dissolve the oxime in DMF (0.5 M). Add NCS portion-wise at 0°C to control the exotherm.
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Activation: Stir at RT for 12 hours. Pour into ice water, extract with ether, and wash with brine.
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Storage: The resulting Methyl 2-chloro-2-(hydroxyimino)acetate is an oil/low-melting solid. Store at -20°C. Do not distill (decomposition risk).
Phase 2: Synthesis of the Dipolarophile
Compound: 4-Ethynylbenzoic Acid (CAS: 10602-00-3)
Procedure (Sonogashira Coupling):
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Coupling: React 4-Iodobenzoic acid with Trimethylsilylacetylene (1.2 equiv) in THF/TEA using Pd(PPh3)2Cl2 (2 mol%) and CuI (1 mol%) catalyst system under Argon.
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Deprotection: Treat the intermediate with KOH (2 equiv) in MeOH at RT for 2 hours to remove the TMS group.
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Isolation: Acidify with 1M HCl to pH 2. The 4-Ethynylbenzoic acid precipitates as a tan solid. Filter and dry.[1]
Phase 3: The [3+2] Cycloaddition (Core Synthesis)
Reaction: Generation of 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid.[3][4][5]
Reagents & Conditions:
| Component | Specification | Quantity (Scale) |
|---|---|---|
| Alkyne | 4-Ethynylbenzoic Acid | 1.46 g (10 mmol) |
| Chloro-oxime | Methyl 2-chloro-2-(hydroxyimino)acetate | 1.51 g (10 mmol) |
| Base | Triethylamine (TEA) | 2.02 g (20 mmol) |
| Solvent | DCM / DMF (9:1 ratio) | 50 mL |
| Temp | 0°C
Step-by-Step Methodology:
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Dissolution: In a 250 mL round-bottom flask, dissolve 4-Ethynylbenzoic Acid (10 mmol) in 45 mL DCM and 5 mL DMF. (DMF aids solubility of the acid).
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Precursor Addition: Add Methyl 2-chloro-2-(hydroxyimino)acetate (10 mmol) to the flask. Stir to ensure homogeneity.
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Controlled Addition (Critical Step):
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Cool the mixture to 0°C in an ice bath.
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Dissolve Triethylamine (20 mmol) in 10 mL DCM.
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Add the TEA solution dropwise over 60 minutes using a syringe pump or addition funnel.
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Mechanism:[1] The base eliminates HCl from the chloro-oxime, generating the transient Methoxycarbonyl Nitrile Oxide and deprotonating the benzoic acid to the carboxylate.
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Reaction: Allow the mixture to warm to Room Temperature naturally and stir for 12 hours.
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Workup:
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Concentrate the reaction mixture to remove DCM.
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Dilute the residue with 50 mL water (pH will be basic due to TEA).
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Extract with Ethyl Acetate (2 x 30 mL) to remove any non-acidic impurities (dimers of nitrile oxide). Discard organic layer.
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Acidification: Carefully acidify the aqueous layer with 1M HCl to pH 2-3.
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Crystallization: The product, 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid , will precipitate as a white/off-white solid.
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Purification: Filter the solid. Recrystallize from Ethanol/Water or purify via flash chromatography (DCM:MeOH 95:5 + 1% AcOH) if high purity (>99%) is required.
Critical Control Points (Expertise & Troubleshooting)
| Issue | Cause | Solution |
| Low Yield | Dimerization of Nitrile Oxide (Furoxan formation) | The nitrile oxide is unstable. Ensure slow addition of the base. This keeps the concentration of nitrile oxide low, favoring reaction with the alkyne over self-dimerization. |
| Regioisomer Contamination | Internal Alkyne Impurity | Ensure the starting alkyne is strictly terminal (C-H). Internal alkynes yield mixtures. |
| Incomplete Reaction | Poor Solubility of Benzoic Acid | The 9:1 DCM:DMF ratio is crucial. The TEA salt of the acid is soluble, but starting acid requires DMF. |
| Ester Hydrolysis | High pH / Temperature | Do not heat above 40°C during workup. The 3-methoxycarbonyl group is stable at RT but hydrolyzes at high pH/Temp. |
Pathway Logic & Mechanism
The reaction proceeds via a concerted, asynchronous cycloaddition.
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LUMO-HOMO Interaction: The Nitrile Oxide (Dipole) interacts with the Alkyne (Dipolarophile).
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Regioselectivity: The steric bulk of the methoxycarbonyl group and the phenyl group dictates the transition state. The oxygen of the nitrile oxide preferentially aligns with the substituted carbon of the alkyne? No.
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Correction: In nitrile oxide cycloadditions with terminal alkynes, the Carbon of the nitrile oxide bonds to the Terminal Carbon (CH2) of the alkyne?
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Standard Rule: The Oxygen of the nitrile oxide bonds to the more substituted carbon (C5), and the Carbon of the nitrile oxide bonds to the terminal carbon (C4)? Wait.
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Let's Verify: Terminal alkynes (R-C≡CH) + Nitrile Oxides (Ar-CNO)
3,5-disubstituted isoxazoles . -
Structure: The R group of the alkyne ends up at position 5. The Ar group of the nitrile oxide ends up at position 3.
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Therefore: 4-Ethynylbenzoic acid (R = 4-COOH-Ph) yields the 5-(4-Carboxyphenyl) derivative.
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This confirms the target structure: 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid .[3][8]
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Figure 2: Mechanistic flow from precursor activation to cyclization.
References
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Synthesis of Nitrile Oxide Precursors
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Preparation of methyl 2-chloro-2-(hydroxyimino)acetate. ChemicalBook. Link
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[3+2] Cycloaddition Methodology
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Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[9] Past and Future. Angewandte Chemie International Edition. (Fundamental principles of regioselectivity).
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Isoxazole Regioselectivity
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Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. MDPI Molecules, 2013. Link (Validates the 3,5-selectivity with terminal alkynes).
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Target Molecule Data
Sources
- 1. researchgate.net [researchgate.net]
- 2. BJOC - Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides [beilstein-journals.org]
- 3. Isoxazol | CymitQuimica [cymitquimica.com]
- 4. 60640-71-3,Methyl 5-(4-Hydroxyphenyl)isoxazole-3-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技(上海)有限公司 [accelachem.com]
- 5. 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid | 1375064-52-0 [m.chemicalbook.com]
- 6. mdpi.com [mdpi.com]
- 7. CN1233634C - Chemical synthesis method of 3-phenyl-5-methylisoxazole-4-formyl chloride - Google Patents [patents.google.com]
- 8. Esters | CymitQuimica [cymitquimica.com]
- 9. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
